Cas no 157197-54-1 (1,3-di-tert-Butyl-1H-imidazol-3-ium chloride)

1,3-di-tert-Butyl-1H-imidazol-3-ium chloride structure
157197-54-1 structure
Product Name:1,3-di-tert-Butyl-1H-imidazol-3-ium chloride
CAS No:157197-54-1
MF:C11H21ClN2
MW:216.750841856003
MDL:MFCD03840576
CID:137355
PubChem ID:11401676
Update Time:2025-04-19

1,3-di-tert-Butyl-1H-imidazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

    • 1,3-di-tert-Butyl-1H-imidazol-3-ium chloride
    • 1,3-ditert-butylimidazol-1-ium,chloride
    • 1H-Imidazolium,1,3-bis(1,1-dimethylethyl)-, chloride (1:1)
    • 1,3-di-t-butylimidazolium chloride
    • ItBuHCl
    • 1 3-DI-TERT-BUTYLIMIDAZOLIUM CHLORIDE
    • N,N′-(tert-Butyl)imidazolium chloride
    • 1,3-Di-t-butylimidazolium chloride,98%
    • 1,3-Di-t-butylimidazoliumchloride,min.98%
    • 1,3-DI-T-BUTYLIMIDAZOLIUM CHLORIDE, MIN. 98%
    • E85605
    • 1,3-DI-TERT-BUTYLIMIDAZOL-1-IUM CHLORIDE
    • 1,3-di-tert-butylimidazolium chloride
    • CS-0086713
    • MFCD03840576
    • DTXSID60464740
    • AKOS005105887
    • SY021265
    • 157197-54-1
    • SCHEMBL737414
    • 1,3-di-tert-Butyl-1H-imidazol-3-iumchloride
    • 1H-Imidazolium,1,3-bis(1,1-dimethylethyl)-,chloride(1:1)
    • 1,3-ditert-butylimidazol-1-ium;chloride
    • MDL: MFCD03840576
    • Inchi: 1S/C11H21N2.ClH/c1-10(2,3)12-7-8-13(9-12)11(4,5)6;/h7-9H,1-6H3;1H/q+1;/p-1
    • InChI Key: GJECSWIRMFBYOI-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+]1(C=CN(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 216.13900
  • Monoisotopic Mass: 216.1393264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 8.8Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 209 ºC
  • PSA: 8.81000
  • LogP: -0.71040
  • Solubility: Not available
  • Sensitiveness: air sensitive, hygroscopic

1,3-di-tert-Butyl-1H-imidazol-3-ium chloride Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36/37/39

1,3-di-tert-Butyl-1H-imidazol-3-ium chloride Pricemore >>

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